Cas no 77422-25-4 (3-(3-Methylbutoxy)benzaldehyde)

• Product Name: 3-(3-Methylbutoxy)benzaldehyde
• CAS No: 77422-25-4
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• MDL: MFCD09864622
• CID: 1076905
• PubChem ID: 28065613
• Update Time: 2025-04-20

3-(3-Methylbutoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Isopentyloxy)benzaldehyde
• 3-(3-Methylbutoxy)benzaldehyde
• 3-(3-methylbutoxy)benzaldehyde(SALTDATA: FREE)
• m-Isoamyloxy-benzaldehyd
• 77422-25-4
• CS-0205729
• 3-(3-methylbutoxy)benzaldehyde, AldrichCPR
• MFCD09864622
• BS-36147
• BTNXPSPSJDQCEA-UHFFFAOYSA-N
• DTXSID20651119
• SCHEMBL2206950
• AKOS000202199
• DB-410104
• G85106

• MDL： MFCD09864622
• Inchi： 1S/C12H16O2/c1-10(2)6-7-14-12-5-3-4-11(8-12)9-13/h3-5,8-10H,6-7H2,1-2H3
• InChI Key： BTNXPSPSJDQCEA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=O)C=1)CCC(C)C

Computed Properties

• Exact Mass: 192.11500
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.92400

3-(3-Methylbutoxy)benzaldehyde Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT